Cas no 81450-66-0 (3-Pyridinecarbonyl chloride, 1,2-dihydro-6-methyl-2-oxo- (9CI))

• Product name: 3-Pyridinecarbonyl chloride, 1,2-dihydro-6-methyl-2-oxo- (9CI)
• CAS No: 81450-66-0
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 1020640
• PubChem ID: 12926945

3-Pyridinecarbonyl chloride, 1,2-dihydro-6-methyl-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonyl chloride, 1,2-dihydro-6-methyl-2-oxo- (9CI)
• 3-PYRIDINECARBONYL CHLORIDE,1,2-DIHYDRO-6-METHYL-2-OXO-
• 6-methyl-2-oxo-1H-pyridine-3-carbonyl chloride
• 6-Methyl-2-oxo-1,2-dihydropyridine-3-carbonyl chloride
• 81450-66-0
• DTXSID20513162
• AKOS006318685

• MDL： MFCD11617057
• Inchi： InChI=1S/C7H6ClNO2/c1-4-2-3-5(6(8)10)7(11)9-4/h2-3H,1H3,(H,9,11)
• InChI Key： JVXOYISQVHFOBH-UHFFFAOYSA-N
• SMILES： CC1=NC(=C(C=C1)C(=O)Cl)O

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų